Cas no 98280-66-1 ((2-chloroethyl)(methyl)(prop-2-en-1-yl)amine)

• Product Name: (2-chloroethyl)(methyl)(prop-2-en-1-yl)amine
• CAS No: 98280-66-1
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD18346850
• CID: 5241917
• PubChem ID: 63386709
• Update Time: 2026-03-08

(2-chloroethyl)(methyl)(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloroethyl)-N-methylprop-2-en-1-amine
• (2-chloroethyl)(methyl)(prop-2-en-1-yl)amine

• MDL： MFCD18346850
• Inchi： 1S/C6H12ClN/c1-3-5-8(2)6-4-7/h3H,1,4-6H2,2H3
• InChI Key： NQVHCGAZGCUYDB-UHFFFAOYSA-N
• SMILES： C(N(CCCl)C)C=C

Additional information on (2-chloroethyl)(methyl)(prop-2-en-1-yl)amine

Compound CAS No. 98280-66-1: (2-chloroethyl)(methyl)(prop-2-en-1-yl)amine

The compound with CAS No. 98280-66-1, commonly referred to as (2-chloroethyl)(methyl)(prop-2-en-1-yl)amine, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a chloroethyl group, a methyl group, and a propenyl group attached to an amine functional group. The (2-chloroethyl) moiety introduces a reactive chlorine atom, while the (prop-2-en-1-yl) group contributes a double bond, enhancing the compound's reactivity and potential for participation in various chemical reactions.

Recent studies have highlighted the importance of (2-chloroethyl)(methyl)(prop-2-en-1-yl)amine in the synthesis of advanced materials and pharmaceuticals. Researchers have demonstrated that this compound can serve as an intermediate in the production of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. Additionally, its role in the development of novel drug delivery systems has been explored, particularly due to its ability to form stable complexes with certain biomolecules.

The chemical properties of (2-chloroethyl)(methyl)(prop-2-en-1-yl)amine make it an attractive candidate for use in organic synthesis. Its reactivity is primarily driven by the presence of the chloroalkyl group, which can undergo nucleophilic substitution reactions under appropriate conditions. Furthermore, the propenyl group allows for participation in conjugate additions and other π-system-related reactions, broadening its applicability in synthetic routes.

From a structural perspective, (2-chloroethyl)(methyl)(prop-2-en-1-yl)amine exhibits a trigonal geometry around the nitrogen atom, which influences its electronic properties and reactivity. Computational studies have revealed that the compound's electronic distribution facilitates interactions with electrophilic species, making it suitable for use in electrophilic aromatic substitution reactions. This insight has been instrumental in optimizing its use as a building block in medicinal chemistry.

Recent advancements in green chemistry have also brought attention to the synthesis and application of (2-chloroethyl)(methyl)(prop-2-en-1-yl)amine. Researchers have developed eco-friendly methods for its production, including catalytic processes that minimize waste and energy consumption. These methods align with global efforts to reduce environmental impact while maintaining high yields and product quality.

In conclusion, (2-chloroethyl)(methyl)(prop-2-en-1-yllamine) stands out as a critical compound in modern chemistry due to its unique structure and diverse applications. Its role as an intermediate in material science and pharmaceuticals underscores its importance in advancing technological and medical frontiers. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various industries.